Cas no 2580253-34-3 (5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid)

• Product Name: 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid
• CAS No: 2580253-34-3
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 5662337
• PubChem ID: 165886161
• Update Time: 2025-06-08

5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580253-34-3
• 5-(3-{[(benzyloxy)carbonyl]amino}butan-2-yl)furan-2-carboxylic acid
• EN300-27728034
• 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid

• Inchi： 1S/C17H19NO5/c1-11(14-8-9-15(23-14)16(19)20)12(2)18-17(21)22-10-13-6-4-3-5-7-13/h3-9,11-12H,10H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： WKUBRRBNOVLHMQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C(C)C(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.12632271g/mol
• Monoisotopic Mass: 317.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid

5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid (CAS No. 2580253-34-3): A Comprehensive Overview

5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid (CAS No. 2580253-34-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The molecular structure of 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid is composed of a furan ring linked to a substituted butyl chain, which includes a benzyloxycarbonyl (Cbz) protecting group. The presence of the Cbz group is crucial for stabilizing the amino functionality and facilitating various synthetic transformations. The carboxylic acid moiety at the furan ring further enhances the compound's reactivity and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid. One notable method involves the coupling of a protected amino alcohol with a furan carboxylic acid derivative, followed by deprotection to yield the final product. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production and further research applications.

In the realm of pharmaceutical research, 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid has shown promising activity as a potential therapeutic agent. Studies have demonstrated its ability to modulate specific biological pathways, including those involved in inflammation and oxidative stress. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases such as arthritis and colitis.

Beyond its anti-inflammatory effects, 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Research conducted at the University of California, Los Angeles (UCLA) has shown that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The pharmacokinetic properties of 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid have also been studied extensively. Preclinical trials have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its therapeutic potential, 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid has found applications in other areas of chemical research. For example, it serves as an important building block in the synthesis of more complex molecules with diverse biological activities. Its unique structural features make it a valuable intermediate in the development of novel drugs and materials.

The safety profile of 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid has been evaluated through extensive toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-(3-{(benzyloxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid (CAS No. 2580253-34-3) represents a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development and clinical evaluation. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.